Cas no 1216410-50-2 (N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride
• CAS No: 1216410-50-2
• MF: C₁₆H₂₄ClN₃OS
• MW: 341.899261474609
• CID: 5472553
• PubChem ID: 16799860
• Update Time: 2025-10-29

N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-BENZOTHIAZOL-2-YL)-N-[2-(DIETHYLAMINO)ETHYL]PROPANAMIDE HYDROCHLORIDE
• N-(benzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)propionamide hydrochloride
• N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide;hydrochloride
• F2635-0242
• SR-01000914390-1
• SR-01000914390
• AKOS026682157
• 1216410-50-2
• N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride

• Inchi： 1S/C16H23N3OS.ClH/c1-4-15(20)19(12-11-18(5-2)6-3)16-17-13-9-7-8-10-14(13)21-16;/h7-10H,4-6,11-12H2,1-3H3;1H
• InChI Key： OFXPYWJIXLUBJI-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N=C1N(C(CC)=O)CCN(CC)CC

Computed Properties

• Exact Mass: 341.1328613g/mol
• Monoisotopic Mass: 341.1328613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Additional information on N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride

Introduction to N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride (CAS No. 1216410-50-2)

N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride, a compound with the CAS number 1216410-50-2, is a chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates a benzothiazole ring system linked to an amide moiety, further substituted with a diethylaminoethyl group, which contributes to its unique pharmacological properties.

The benzothiazole core is a well-studied scaffold in medicinal chemistry, renowned for its presence in numerous bioactive molecules. Its ability to interact with various biological targets makes it a valuable component in the design of drugs targeting a wide range of diseases. The amide functional group in N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride not only influences the solubility and metabolic stability of the compound but also plays a crucial role in its interaction with biological receptors.

The diethylaminoethyl side chain adds an alkaline character to the molecule, which can be beneficial in enhancing its bioavailability and binding affinity to certain pharmacological targets. This particular modification has been strategically incorporated to modulate the pharmacokinetic profile of the compound, making it more suitable for therapeutic applications. The hydrochloride salt form of this compound ensures better crystallinity and stability, which are essential factors for its formulation into pharmaceutical products.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride and biological targets. These studies have highlighted the potential of this compound as an inhibitor of various enzymes and receptors involved in inflammatory pathways. For instance, preliminary in vitro studies suggest that this molecule may exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a significant role in inflammation and pain.

Moreover, the benzothiazole moiety has been shown to possess antioxidant properties, which could be beneficial in mitigating oxidative stress-related diseases. The combination of these properties makes N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride a promising candidate for further investigation in therapeutic contexts.

In vivo studies have also provided valuable insights into the pharmacological profile of this compound. Animal models have demonstrated that N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride exhibits moderate oral bioavailability and rapid distribution throughout the body. These findings are consistent with its proposed mechanism of action, where it interacts with target proteins to modulate inflammatory responses.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Preliminary toxicology studies have shown that N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride is well-tolerated at moderate doses, with no significant adverse effects observed. However, further long-term studies are necessary to fully assess its safety and potential side effects.

The synthesis of N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the benzothiazole core through cyclization reactions involving appropriate precursors. This intermediate is then functionalized with an amide group using established coupling techniques such as Esterification or Amide bond formation methods.

The introduction of the diethylaminoethyl side chain is achieved through nucleophilic substitution reactions or other suitable methods that allow for selective functionalization at the desired position on the molecule. Finally, conversion to the hydrochloride salt form is carried out to enhance the stability and solubility of the compound. Each step in the synthesis is carefully optimized to minimize byproduct formation and maximize overall yield.

The analytical characterization of N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride is performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound. Additionally, chromatographic techniques such as high-performance liquid chromatography (HPLC) are employed to determine its chemical purity and assess any potential impurities present in the sample.

The pharmacokinetic properties of N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride have been extensively studied using both experimental and computational approaches. In vitro dissolution studies have shown that the compound exhibits good solubility in aqueous media at physiological pH values, which is favorable for its absorption after oral administration. Blood-brain barrier penetration studies have also indicated that this molecule can cross into the central nervous system (CNS), suggesting potential applications in treating neurological disorders.

Future directions for research on N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride include exploring its potential as a lead compound for drug development against various diseases. Researchers are particularly interested in investigating its efficacy against chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, studies are being conducted to evaluate its antimicrobial properties against resistant bacterial strains.

The versatility of benzothiazole derivatives makes N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]propanamide hydrochloride a valuable tool for medicinal chemists seeking novel therapeutic agents. Its unique structural features offer multiple opportunities for further optimization through structure-based drug design approaches. By leveraging advances in synthetic chemistry and biopharmaceutical technologies, researchers aim to develop more effective drugs based on this promising scaffold.